Cas no 139-28-6 (m-(Benzoyloxy)acetophenone)

m-(Benzoyloxy)acetophenone Properties

Names and Identifiers

• 3-Acetylphenyl benzoate
• (3-acetylphenyl) benzoate
• Ethanone,1-[3-(benzoyloxy)phenyl]-
• 1-(3-Benzoyloxy-phenyl)-aethanon
• 1-(3-benzoyloxy-phenyl)-ethanone
• 3-Acetylphenylbenzoat
• 3'-Hydroxyacetophenone,benzoate
• Benzoesaeure-<3-acetyl-phenylester>
• benzoic acid (3-acetylphenyl)ester
• m-(Benzoyloxy)acetophenone
• 1-[3-(Benzoyloxy)phenyl]ethanone
• CCDOBBGYSDWGKY-UHFFFAOYSA-N
• MLS002703763
• AKOS003646087
• 3'-Hydroxyacetophenone, benzoate
• DTXSID80295598
• NSC-103148
• SCHEMBL2567322
• Ethanone, 1-[3-(benzoyloxy)phenyl]-
• 139-28-6
• NSC103148
• SMR001570478
• 3-Benzoyloxyacetophenone
• CHEMBL1880754
• 3-acetylphenyl benzoate
• M-(BENZOYLOXY)ACETOPHENONE
• +Expand

• InChIKey： CCDOBBGYSDWGKY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c1-11(16)13-8-5-9-14(10-13)18-15(17)12-6-3-2-4-7-12/h2-10H,1H3
• SMILES： CC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 240.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.078644
• Heavy Atom Count: 18
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 3.10840
• PSA: 43.37000
• Refractive Index: 1.579
• Boiling Point: 392 °C at 760 mmHg
• Flash Point: 174.8 °C
• Density: 1.175